Cas no 1248440-76-7 (3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE)

• Product Name: 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE
• CAS No: 1248440-76-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5591006
• PubChem ID: 61412763
• Update Time: 2025-05-23

3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE
• Benzenemethanamine, α-(2-methoxyethyl)-2-methyl-
• N13829
• AKOS010673109
• 1248440-76-7

• Inchi： 1S/C11H17NO/c1-9-5-3-4-6-10(9)11(12)7-8-13-2/h3-6,11H,7-8,12H2,1-2H3
• InChI Key： DKENKTLYNWPPKD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C)(N)CCOC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 280.2±28.0 °C(Predicted)
• pka: 8.98±0.10(Predicted)

Additional information on 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE

3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE: A Comprehensive Overview

3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE, also known by its CAS number 1248440-76-7, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a methoxy group, a 2-methylphenyl ring, and an amine functional group. These structural features contribute to its potential applications in various research areas, including pharmaceutical development and biochemical studies.

The molecular formula of 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE is C₁₀H₁₅NO₂, and its molecular weight is approximately 177.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of experimental conditions and analytical techniques.

In recent years, 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE has been the subject of numerous scientific studies due to its potential biological activities. One of the key areas of interest is its interaction with the central nervous system (CNS). Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings have implications for the development of new therapeutic agents for neurological disorders such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological profile of 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE. The researchers found that the compound exhibited selective binding to serotonin receptors, specifically 5-HT_2A and 5-HT_2C. This selective binding activity suggests that 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE could be a valuable lead compound for the development of novel antidepressants with fewer side effects compared to existing drugs.

Beyond its potential as a therapeutic agent, 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE has also been explored for its role in chemical synthesis. The compound serves as an important intermediate in the synthesis of more complex molecules, including those with potential pharmaceutical applications. For example, a study published in the Tetrahedron Letters in 2023 described a novel synthetic route to produce derivatives of 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE, which exhibited enhanced biological activities against specific cancer cell lines.

The safety profile of 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE has also been evaluated in several preclinical studies. These studies have generally reported that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects.

In addition to its pharmacological and synthetic applications, 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE has been used as a reference standard in analytical chemistry. Its well-defined structure and stable properties make it an ideal candidate for calibration purposes in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. This use has facilitated more accurate and reliable quantification of related compounds in complex biological matrices.

The environmental impact of 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE has also been considered in recent studies. Research published in the Journal of Environmental Science and Health in 2024 examined the biodegradability and ecotoxicity of the compound. The results indicated that under controlled conditions, the compound can be effectively degraded by microbial processes, reducing its potential environmental impact. However, ongoing monitoring is recommended to ensure that it does not accumulate in ecosystems over time.

In conclusion, 3-METHOXY-1-(2-METHYLPHENYL)PROPAN-1-AMINE (CAS No. 1248440-76-7) is a versatile compound with promising applications in pharmaceutical development, chemical synthesis, and analytical chemistry. Its unique molecular structure and biological activities make it an important subject of ongoing research. As new findings continue to emerge, this compound is likely to play an increasingly significant role in advancing our understanding of various biological processes and developing innovative therapeutic solutions.